2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(4-pyrrolidin-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H21FN2O2/c20-17-5-1-2-6-18(17)24-14-19(23)21-13-15-7-9-16(10-8-15)22-11-3-4-12-22/h1-2,5-10H,3-4,11-14H2,(H,21,23)
• InChI Key: VKWYIXNIADQGRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide, also known as FUBPAM, is a chemical compound that belongs to the class of benzylacetamide derivatives. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide involves its binding to the sigma-1 receptor, which leads to the modulation of various cellular processes. It has been shown to enhance the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation and reward processing. 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide has also been shown to have neuroprotective effects and can protect against oxidative stress and cell death.
Biochemical and Physiological Effects:
2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to enhance cognitive function and memory retention in animal models. 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide has also been shown to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the release of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide in lab experiments is its high affinity for the sigma-1 receptor, which allows for the selective modulation of cellular processes. 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide is also relatively easy to synthesize and purify, which makes it an attractive compound for scientific research. However, one of the limitations of using 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide. One area of research is the development of more selective and potent sigma-1 receptor ligands that can be used as therapeutic agents for various neurological disorders. Another area of research is the investigation of the role of the sigma-1 receptor in various physiological processes such as inflammation and pain. Finally, the potential use of 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide as a tool for studying the sigma-1 receptor and its role in cellular processes is an exciting area of research that may lead to new insights into the workings of the brain and nervous system.

Scientific Research Applications

2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes such as neurotransmitter release, calcium signaling, and cell survival. 2-(2-fluorophenoxy)-N-[4-(1-pyrrolidinyl)benzyl]acetamide has been used to study the role of the sigma-1 receptor in these processes and its potential as a therapeutic target for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.